Cas no 1341532-76-0 (2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid)

• Product Name: 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid
• CAS No: 1341532-76-0
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5844285
• PubChem ID: 63704801
• Update Time: 2025-06-26

2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid
• AKOS013015291
• EN300-10413865
• 1341532-76-0

• Inchi： 1S/C11H12FNO3/c1-7(14)13(2)10(11(15)16)8-4-3-5-9(12)6-8/h3-6,10H,1-2H3,(H,15,16)
• InChI Key： UPGUAQQDNFQCDD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)O)N(C(C)=O)C

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid

Professional Introduction to 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic Acid (CAS No. 1341532-76-0)

2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid, with the chemical identifier CAS No. 1341532-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical studies. The presence of a 3-fluorophenyl group and an N-methylacetamido moiety imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid includes a fluorine-substituted aromatic ring, which is known to influence the metabolic stability and binding affinity of molecules. The N-methylacetamido group contributes to the compound's solubility and reactivity, making it suitable for various synthetic pathways. These features have positioned this compound as a promising intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved therapeutic outcomes. The 3-fluorophenyl group in 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets, thereby increasing the efficacy of potential drug candidates.

The N-methylacetamido moiety in this compound also plays a crucial role in its chemical behavior. This group is commonly found in many bioactive molecules and is known for its ability to enhance molecular stability and solubility. The combination of these structural features makes 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid a versatile building block for the synthesis of novel therapeutic agents.

Recent research has explored the use of 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid as a precursor in the development of drugs targeting various diseases. For instance, studies have investigated its potential application in the treatment of neurological disorders, where the fluorine-substituted aromatic ring and amide functionality contribute to improved receptor binding and reduced degradation rates. Additionally, the compound has shown promise in anti-inflammatory therapies, where its structural properties facilitate interactions with key inflammatory pathways.

The synthesis of 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid involves multi-step organic reactions that highlight its complexity and synthetic utility. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches not only demonstrate the compound's versatility but also provide valuable insights into modern pharmaceutical synthesis strategies.

The pharmacological profile of 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid has been thoroughly investigated through in vitro and in vivo studies. These investigations have revealed its potential as a lead compound for further drug development. The compound's ability to interact with biological targets suggests its utility in modulating various cellular processes, making it a candidate for multiple therapeutic applications.

In conclusion, 2-(3-fluorophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1341532-76-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility and pharmacological potential, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.